Cas no 2227812-47-5 ((3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid
• CAS No: 2227812-47-5
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5995968
• PubChem ID: 165685725
• Update Time: 2025-10-05

(3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid
• EN300-1797129
• 2227812-47-5

• Inchi： 1S/C10H11NO5/c1-6-3-2-4-7(11(15)16)10(6)8(12)5-9(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)/t8-/m1/s1
• InChI Key： DDGUMFQDWPSFFJ-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)O)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Additional information on (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic Acid (CAS No. 2227812-47-5)

(3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With the CAS number 2227812-47-5, this compound represents a promising candidate for further research and development, particularly in the context of drug discovery and therapeutic intervention.

The molecular structure of (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid consists of a propanoic acid backbone substituted with a hydroxyl group at the third carbon and an aromatic ring at the other end. The presence of a nitro group on the aromatic ring introduces a significant level of electronic density, which can influence the compound's reactivity and interactions with biological targets. This structural motif is particularly intriguing from a chemical biology perspective, as it combines elements that are known to be pharmacologically relevant.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid with greater accuracy. Studies suggest that this compound may exhibit properties such as anti-inflammatory, antioxidant, and even anticancer effects. These predictions are based on the compound's ability to interact with various enzymes and receptors in biological systems, modulating pathways that are crucial for maintaining homeostasis.

In particular, the hydroxyl group and the nitro-substituted aromatic ring have been identified as key pharmacophoric elements that could contribute to the compound's biological efficacy. The hydroxyl group is known to participate in hydrogen bonding interactions, which are essential for binding to biological targets with high specificity. Meanwhile, the nitro group can serve as a hydrogen bond acceptor or participate in π-stacking interactions, further enhancing binding affinity.

The synthesis of (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The stereochemistry at the third carbon necessitates careful control during synthesis to ensure the (R) configuration is retained. This has led to the development of innovative synthetic routes that employ chiral auxiliaries or catalysts to achieve high enantioselectivity. Such methodologies are crucial for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological profiles.

One of the most promising areas of research involving (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid is its potential use as an intermediate in the synthesis of more complex drug molecules. The presence of both functional groups—hydroxyl and carboxylic acid—makes it a versatile building block that can be modified through various chemical reactions such as esterification, amidation, or coupling reactions. These modifications can lead to novel derivatives with enhanced pharmacological properties.

The compound's interaction with biological systems has also been explored through in vitro studies. Initial experiments have shown that it can inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross cell membranes due to its lipophilic nature may make it suitable for topical applications or systemic delivery systems.

The growing interest in (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid has prompted researchers to investigate its pharmacokinetic properties. Understanding how the body processes this compound is essential for optimizing its therapeutic use. Preliminary studies indicate that it exhibits moderate solubility in water and oil, suggesting it may be suitable for oral or injectable formulations depending on further research.

In conclusion, (3R)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoic acid (CAS No. 2227812-47-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preliminary biological activity, make it an attractive candidate for further exploration. As synthetic methods continue to improve and our understanding of molecular interactions deepens, this compound is poised to play a crucial role in the development of novel therapeutic agents.